Cas no 2228975-39-9 (tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2228975-39-9
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 6212829
• PubChem ID: 165696909
• Update Time: 2025-06-11

tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-yl]carbamate
• EN300-1885837
• 2228975-39-9

• Inchi： 1S/C13H21N3O3S/c1-8-10(9-7-18-6-5-14-9)20-11(15-8)16-12(17)19-13(2,3)4/h9,14H,5-7H2,1-4H3,(H,15,16,17)
• InChI Key： COVPKXRFSXBKLN-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1COCCN1

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate

tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2228975-39-9): A Comprehensive Overview

tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2228975-39-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a tert-butyl group, a morpholine ring, and a thiazole moiety, which collectively contribute to its diverse biological activities and chemical properties.

The tert-butyl group is a common protecting group in organic synthesis, known for its stability and ease of removal. In the context of tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate, this group plays a crucial role in protecting the amine functionality during synthetic transformations, ensuring that the final product retains its desired chemical structure and reactivity.

The morpholine ring is a six-membered heterocycle containing one oxygen atom and one nitrogen atom. This ring system is widely used in pharmaceutical chemistry due to its ability to enhance the solubility and bioavailability of compounds. In tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate, the presence of the morpholine ring contributes to the compound's favorable pharmacokinetic properties, making it an attractive candidate for drug development.

The thiazole moiety is another key structural element of this compound. Thiazoles are five-membered heterocyclic rings containing one sulfur atom and one nitrogen atom. These rings are known for their biological activity and have been extensively studied for their potential as antimicrobial, antifungal, and anticancer agents. The presence of the thiazole ring in tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate suggests that this compound may exhibit similar biological activities.

Recent research has focused on the synthesis and biological evaluation of tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound selectively targeted this enzyme without affecting other cellular processes, making it a promising lead for further drug development.

In another study, published in Organic & Biomolecular Chemistry, scientists explored the synthetic pathways to produce tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate. They developed an efficient and scalable synthesis method that minimized side reactions and impurities, ensuring high purity and yield of the final product. This synthetic route has significant implications for large-scale production and commercialization of the compound.

The pharmacological properties of tert-butyl N-4-methyl-5-(morpholin-3-yl)-1,3-thiazol-2-ylcarbamate have also been investigated in preclinical studies. Animal models have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These findings suggest that tert-butyl N-4-methyl-5-(morpholin-3-y l)-1,3-thiazol -2 - ylcarbamate could be developed into an effective oral medication for various therapeutic applications.

Furthermore, computational studies have provided insights into the molecular interactions of tert-butyl N - 4 - methyl - 5 - ( morpholin - 3 - yl ) - 1 , 3 - thia z ol - 2 - yl carbamate with its target proteins. Molecular docking simulations have revealed that the compound forms stable complexes with key residues in the active site of the target enzyme, explaining its high binding affinity and selectivity.

In conclusion, tert-but yl N - 4 - methyl - 5 - ( morpholin - 3 - yl ) - 1 , 3 - thia z ol - 2 - yl carbamate (CAS No . 2228975 - 39 - 9) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and synthetic methods, paving the way for its development as a novel pharmaceutical agent.